BE“GH@ Methodological & Application

Check Availability & Pricing

Application of Copper-63 in Environmental
Tracing: Detailed Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper-63

Cat. No.: B576791

For Researchers, Scientists, and Drug Development
Professionals

Introduction:

The stable isotope of copper, Copper-63 (°3Cu), and its heavier counterpart, Copper-65 (¢>Cu),
are powerful tools in environmental tracing. Their application allows for the precise tracking of
copper sources, transport, and biogeochemical cycling in various environmental matrices. The
principle behind this technique lies in the subtle variations in the isotopic ratio (6>Cu/®3Cu),
which are influenced by a range of physical, chemical, and biological processes.[1][2] These
variations, expressed as 6°°Cu, provide a unique fingerprint to trace the fate of copper
contamination from industrial and agricultural activities, as well as to understand natural copper
cycles. This document provides detailed application notes and experimental protocols for the
use of 63Cu in environmental tracing studies.

Data Presentation
Table 1: Natural Abundance and Isotopic Reference
Materials for Copper
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Parameter Value Reference
Natural Abundance of 3Cu 69.17% [1]
Natural Abundance of ¢>Cu 30.83% [1]
Primary Isotopic Standard NIST SRM 976 [3]

Table 2: Typical 8°°Cu Values in Various Environmental

Materials

This table summarizes the typical range of 3%>Cu values observed in different natural and

anthropogenic materials. These values can be used as a reference for source apportionment

studies.
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Material

Typical 8%°Cu
Range (%o)

Key Processes and
Notes

References

Natural Sources

Generally cluster

around 0%,

Basalts and Granites -0.4to0 +0.4 ) [3]
representing the bulk
earth value.
Reflects the isotopic
. i composition of the
Uncontaminated Soils ~ -0.6 to +0.3 [4]

parent bedrock and

pedogenic processes.

River Water (dissolved
load)

+0.02 to +1.45

Influenced by
weathering of bedrock

and soils.

[5]

Heavier than most

riverine inputs, likely

Seawater (dissolved) ~ +0.66 due to biological [5]
cycling and
scavenging.
Anthropogenic
Sources
Hypogene sulfide
Copper Ores minerals typicall
p[? -1.0to +1.0 ypicaly [3]
(Sulfides) have 8%°Cu values
close to zero.
Weathering of sulfide
Mining Waste (tailings, ores can lead to
-2.0to +2.0 o ) ) [6]
waste rock) significant isotopic
fractionation.
Industrial Effluents Variable Can have a wide

range of 3%°Cu values
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depending on the

industrial process.

) Can be a significant
Agricultural _ _
o source of isotopically
Fungicides (copper- -0.34 to +0.85 o ) [7]
distinct copper in

based) _ _
agricultural soils.
Isotopic fractionation
i can occur during
Smelting and

i ) smelting, but the final
Metallurgical Variable [Lsnonioni
metal product may be

Processes
close to the ore's

signature.

Experimental Protocols
Protocol 1: Determination of 63Cu/%°Cu Isotope Ratios in
Soil and Sediment Samples

This protocol outlines the steps for the preparation and analysis of solid environmental samples
for copper isotope analysis using Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS).

1. Sample Preparation and Digestion:

o Objective: To completely dissolve the solid sample and bring the copper into an aqueous

solution.
e Materials:
o Dried and homogenized soil/sediment sample (approximately 0.1 g)
o Concentrated Nitric Acid (HNOs), trace metal grade
o Concentrated Hydrofluoric Acid (HF), trace metal grade

o Concentrated Perchloric Acid (HCIOa), trace metal grade
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o Savillex® PFA vials

o Hot plate

e Procedure:

o Weigh approximately 0.1 g of the dried and homogenized sample into a clean Savillex®
PFA vial.

o Add 2 mL of concentrated HNOs and 2 mL of concentrated HF to the vial.

o Cap the vial tightly and place it on a hot plate at 120°C for 48 hours.

o After cooling, carefully open the vial and add 1 mL of concentrated HCIOa.

o Heat the open vial on the hot plate at 180°C to evaporate the solution to near dryness.

o Add 2 mL of concentrated HNOs and evaporate to dryness again to ensure complete
removal of HF.

o Dissolve the residue in 5 mL of 7M HCI. This solution is now ready for column
chromatography.

2. Copper Separation using Anion Exchange Chromatography:

o Objective: To isolate copper from the sample matrix to avoid isobaric interferences during
MC-ICP-MS analysis.

o Materials:
o Anion exchange resin (e.g., Bio-Rad AG MP-1M)
o Polypropylene chromatography columns
o 7M Hydrochloric Acid (HCI)
o 0.5M Hydrochloric Acid (HCI)

e Procedure:
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o Prepare a chromatography column with a 1 mL bed volume of the anion exchange resin.
o Pre-condition the resin by passing 10 mL of 7M HCI through the column.
o Load the dissolved sample solution (in 7M HCI) onto the column.
o Elute the matrix elements with 10 mL of 7M HCI.
o Elute the copper fraction with 10 mL of 0.5M HCI.
o Collect the copper-containing eluent in a clean Savillex® PFA vial.
o Evaporate the eluent to dryness on a hot plate at a low temperature.
o Re-dissolve the purified copper residue in 2% HNOs for analysis.
. Isotopic Analysis by MC-ICP-MS:

Objective: To precisely measure the 3Cu and ¢>Cu ion beams and determine the isotopic
ratio.

Instrumentation: A high-resolution Multi-Collector Inductively Coupled Plasma Mass
Spectrometer (MC-ICP-MS).

Procedure:
o Introduce the purified copper sample solution into the MC-ICP-MS.

o Measure the ion beams of ®3Cu and 65Cu simultaneously using a static multi-collector
setup.

o Correct for instrumental mass bias using a standard-sample bracketing (SSB) technique
with a well-characterized copper isotopic standard (e.g., NIST SRM 976).

o The copper isotopic composition is expressed in delta notation (8%>Cu) in per mil (%o)
relative to the standard: 8°°Cu (%o) = [((®>Cu/®3Cu)sample / (°>Cu/®>Cu)standard) - 1] x
1000
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Protocol 2: Stable Isotope Dilution (SID) for Quantifying
Labile Copper in Water Samples

This protocol describes the use of an enriched ®3Cu or °>Cu spike to determine the
concentration of the labile (isotopically exchangeable) copper fraction in aqueous samples.

1. Spike Preparation and Calibration:

» Objective: To prepare and accurately calibrate a spike solution with a known amount of an
enriched copper isotope.

» Materials:
o Enriched %3Cu or 5Cu isotopic standard
o High-purity water (e.g., Milli-Q)
o Nitric Acid (HNO:s), trace metal grade
» Procedure:
o Prepare a stock solution of the enriched copper isotope.

o Perform a reverse isotope dilution analysis by mixing known amounts of the spike solution
with a natural abundance copper standard of known concentration to accurately determine
the concentration of the spike solution.

2. Sample Spiking and Equilibration:

e Objective: To add a known amount of the spike to the water sample and allow it to equilibrate
with the labile copper pool.

e Procedure:
o Collect the water sample and filter it through a 0.22 pm filter.

o Add a known amount of the calibrated spike solution to a known volume of the filtered
water sample. The amount of spike added should be chosen to achieve an optimal mixed
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isotopic ratio (ideally close to 1).

o Allow the spiked sample to equilibrate for a predetermined time (e.g., 24 hours) to ensure
complete isotopic exchange with the labile copper fraction.

3. Copper Separation and Isotopic Analysis:

o Objective: To separate copper from the spiked sample and measure the mixed isotopic ratio.

e Procedure:

o Follow the copper separation procedure outlined in Protocol 1 (Section 2) to isolate copper
from the equilibrated sample.

o Analyze the purified copper fraction by MC-ICP-MS as described in Protocol 1 (Section 3)
to determine the mixed ®>Cu/®3Cu ratio.

4. Calculation of Labile Copper Concentration:

» Objective: To calculate the concentration of labile copper in the original water sample using
the isotope dilution equation.

e Equation: Cx = Cs * (Ws / Wx) * [(Rs - Rm) / (Rm - Rx)] * (Ax / As) Where:

o Cx = Concentration of labile copper in the sample

o Cs = Concentration of the spike solution

o WSs = Weight of the spike solution added

o Wx = Weight of the sample

o Rs = Isotopic ratio of the spike

o Rm = Isotopic ratio of the mixture

o Rx = Isotopic ratio of the unspiked sample (natural abundance)

o Ax = Atomic weight of copper in the sample
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o As = Atomic weight of copper in the spike

Mandatory Visualization
Diagram 1: General Workflow for Environmental Tracing
using Copper-63

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b576791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Field Operations

Sample Collection Field Measurements

(Soil, Water, Sediment) (pH, EC, DO)

Laboratory Analysis

Sample Preparation
(Drying, Sieving)

.

Sample Digestion
(Acid Digestion)

'

Copper Separation
(Column Chromatography)

Isotope Ratio Analysis

(MC-ICP-MS)

Dhta Interpretation
Y Y

Data Processing
(8%°Cu Calculation)

l

Source Apportionment Process Elucidation
(Mixing Models) (Fractionation Analysis)

Environmental Impact Assessment

Click to download full resolution via product page

Caption: Workflow for environmental tracing studies using Copper-63.
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Diagram 2: Principle of Stable Isotope Dilution (SID)
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Caption: Principle of Stable Isotope Dilution for concentration analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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